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Compound of Interest

Compound Name: 3,5-Diiodopyridine

Cat. No.: B1353092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Diiodopyridine is a halogenated heterocyclic compound of significant interest in medicinal

chemistry and materials science. Its utility as a building block in the synthesis of novel

pharmaceuticals, particularly as a scaffold for developing contrast agents for medical imaging,

is well-documented. The presence of two iodine atoms on the pyridine ring provides radiopacity

and offers reactive sites for further functionalization through various cross-coupling reactions.

This technical guide provides a comprehensive overview of the core physical properties of 3,5-
diiodopyridine, detailed experimental protocols for their determination, and visualizations of

key synthetic workflows.

Core Physical Properties
The fundamental physical characteristics of 3,5-diiodopyridine are summarized in the table

below. These properties are crucial for its handling, storage, and application in synthetic

chemistry.
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Property Value Reference(s)

Molecular Formula C₅H₃I₂N [1]

Molecular Weight 330.89 g/mol [1]

Appearance Grey solid [2]

Melting Point 172 °C [1][2]

Boiling Point 317 °C at 760 mmHg [1][2]

Density 2.609 g/cm³ [2]

Flash Point 154 °C [2]

Predicted pKa 1.18 ± 0.20 [2]

Storage Conditions 2-8°C, sealed, dry [1]

Solubility Profile
Quantitative solubility data for 3,5-diiodopyridine in common organic solvents is not

extensively available in the public domain. However, based on the known solubility of

analogous di-substituted pyridines, a qualitative solubility profile can be inferred. It is strongly

recommended that researchers experimentally verify the solubility in their specific solvent

systems.
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Solvent Qualitative Solubility
Analogous Compound
Data

Water Insoluble
3,5-Dibromopyridine is

insoluble in water.[3][4]

Chloroform Soluble
3,5-Dibromopyridine is soluble

in chloroform.[4]

Methanol Soluble
3,5-Dibromopyridine is soluble

in methanol.[4]

Dichloromethane Soluble
3,5-Difluoro-4-iodopyridine is

soluble in dichloromethane.[1]

Ethyl Acetate Soluble
3,5-Dichloropyridine is soluble

in ethyl acetate.[5]

Toluene Likely Soluble

Halogenated pyridines often

exhibit solubility in aromatic

hydrocarbons.

Hexane Sparingly Soluble to Insoluble

Typically, polar compounds like

pyridines have limited solubility

in non-polar alkanes.

Experimental Protocols
Detailed methodologies for determining key physical properties are provided below. These

protocols are standard procedures in organic chemistry laboratories.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the solid 3,5-diiodopyridine
transitions to a liquid.

Materials:

3,5-Diiodopyridine sample
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for pulverizing crystals)

Procedure:

Ensure the 3,5-diiodopyridine sample is dry and finely powdered. If necessary, gently crush

the crystals using a mortar and pestle.

Pack the capillary tube with the sample to a height of 2-3 mm by tapping the sealed end on a

hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting to obtain an approximate melting point.

Allow the apparatus to cool below the approximate melting point.

Prepare a new capillary tube with the sample.

Set the heating rate to 1-2 °C per minute to ensure accurate determination.

Record the temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire sample becomes a clear liquid (T2). The melting point range is T1-T2. For a

pure compound, this range should be narrow (0.5-2 °C).[5][6]

Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of 3,5-diiodopyridine in various solvents.

Materials:

3,5-Diiodopyridine sample

A selection of solvents (e.g., water, methanol, chloroform, ethyl acetate, hexane)
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Small test tubes

Spatula

Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of 3,5-diiodopyridine into a clean, dry test tube.

Add 1 mL of the chosen solvent to the test tube.

Vigorously agitate the mixture for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Observe the mixture. If the solid completely disappears, it is considered soluble. If some

solid remains, it is partially soluble or insoluble. If no apparent change occurs, it is insoluble.

Repeat the procedure for each solvent to be tested.

Synthetic and Reaction Workflows
3,5-Diiodopyridine is a versatile substrate for various organic reactions, particularly palladium-

catalyzed cross-coupling reactions. The following diagrams illustrate typical experimental

workflows.
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General Workflow for Suzuki-Miyaura Coupling

1. Add 3,5-diiodopyridine,
boronic acid, base (e.g., K2CO3),
and solvent (e.g., Toluene/H2O)

to a reaction flask.

2. Degas the mixture by
bubbling with an inert gas

(e.g., Argon) for 15-30 min.

3. Add Palladium catalyst
(e.g., Pd(PPh3)4) under

inert atmosphere.

4. Heat the reaction mixture
(e.g., 80-100 °C) and monitor
progress by TLC or LC-MS.

5. Cool to room temperature,
add water, and extract with

an organic solvent (e.g., Ethyl Acetate).

6. Dry the organic layer
(e.g., over Na2SO4), filter,
and concentrate in vacuo.

7. Purify the crude product
by column chromatography.

Click to download full resolution via product page

Caption: Suzuki-Miyaura Coupling Workflow.
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General Workflow for Heck Coupling

1. Add 3,5-diiodopyridine,
alkene, base (e.g., Et3N),
and solvent (e.g., DMF)

to a reaction flask.

2. Degas the mixture by
bubbling with an inert gas

(e.g., Argon) for 15-30 min.

3. Add Palladium catalyst
(e.g., Pd(OAc)2) and ligand

(e.g., PPh3) under inert atmosphere.

4. Heat the reaction mixture
(e.g., 100-120 °C) and monitor
progress by TLC or GC-MS.

5. Cool to room temperature,
filter off precipitated salts,

and dilute with water.

6. Extract the aqueous mixture
with an organic solvent

(e.g., Ethyl Acetate).

7. Dry the organic layer,
filter, and concentrate.

8. Purify the crude product
by column chromatography.
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Caption: Heck Coupling Reaction Workflow.
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Conclusion
This technical guide provides essential physical property data and standardized experimental

protocols for 3,5-diiodopyridine. While some data, particularly quantitative solubility, remains

to be fully elucidated in the literature, the information and workflows presented here offer a

solid foundation for researchers and professionals working with this important synthetic

intermediate. Adherence to the outlined experimental procedures will ensure accurate and

reproducible results in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

